Cas no 108511-98-4 (1,2-oxazol-4-amine hydrochloride)

• Product Name: 1,2-oxazol-4-amine hydrochloride
• CAS No: 108511-98-4
• MF: C₃H₅ClN₂O
• MW: 120.53759932518
• MDL: MFCD09992881
• CID: 139117
• PubChem ID: 13804279
• Update Time: 2025-05-20

1,2-oxazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Aminoisoxazole hydrochloride
• 1,2-oxazol-4-amine,hydrochloride
• 4-Aminoisoxazole monohydrochloride
• 4-Aminoisoxazole, HCl
• 4-ISOXAZOLAMINE
• 4-Isoxazolamine,hydrochloride (1:1)
• 4-Isoxazolamine hydrochloride
• ISOXAZOL-4-AMINE HCL
• Isoxazol-4-ylamine hydrochloride
• ISOXAZOL-4-AMINE
• Isoxazol-4-aMine hydrochloride
• 1,2-oxazol-4-aMine hydrochloride
• 4-Isoxazolamine, monohydrochloride
• DPDLVZSIELSTBG-UHFFFAOYSA-N
• 1,2-oxazol-4-amine;hydrochloride
• R
• SY112563
• MFCD09992881
• 108511-98-4
• LCZC2490
• DTXSID90549978
• 4-Aminoisoxazolehydrochloride
• A895250
• isoxazol-4-amine hydrogen chloride
• J-514428
• 1,2-Oxazol-4-amine--hydrogen chloride (1/1)
• CS-W004673
• SCHEMBL3107394
• AKOS006223931
• C3H5ClN2O
• F2198-0002
• GS-3740
• DB-012775
• 1,2-oxazol-4-amine hydrochloride

• MDL： MFCD09992881
• Inchi： 1S/C3H4N2O.ClH/c4-3-1-5-6-2-3;/h1-2H,4H2;1H
• InChI Key： DPDLVZSIELSTBG-UHFFFAOYSA-N
• SMILES： Cl.O1C=C(C=N1)N

Computed Properties

• Exact Mass: 120.00900
• Monoisotopic Mass: 120.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 52.05000
• LogP: 1.64000
• Vapor Pressure: No data available

1,2-oxazol-4-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 1,2-oxazol-4-amine hydrochloride

Comprehensive Overview of 1,2-Oxazol-4-amine Hydrochloride (CAS No. 108511-98-4): Properties, Applications, and Research Insights

1,2-Oxazol-4-amine hydrochloride (CAS No. 108511-98-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine hydrochloride derivative features a unique oxazole ring structure, which is pivotal in drug design due to its bioisosteric properties. Researchers frequently explore its potential as a building block for bioactive molecules, particularly in the development of antimicrobial agents and kinase inhibitors. Its CAS registry number (108511-98-4) serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

The compound’s molecular stability and solubility in polar solvents make it a versatile candidate for high-throughput screening and medicinal chemistry optimization. Recent studies highlight its role in synthesizing small-molecule therapeutics, especially in oncology and infectious disease research. For instance, derivatives of 1,2-oxazol-4-amine have shown promise in modulating immune checkpoint pathways, a hot topic in cancer immunotherapy. This aligns with growing user searches for "oxazole-based drug discovery" and "heterocyclic compounds in medicine", reflecting broader industry trends.

From a synthetic chemistry perspective, 1,2-oxazol-4-amine hydrochloride is often utilized in multicomponent reactions (MCRs) to construct complex scaffolds. Its amine hydrochloride moiety enhances reactivity in nucleophilic substitutions, a feature exploited in peptide coupling and catalyst-free transformations. Such applications resonate with queries like "green chemistry alternatives for amine synthesis", addressing sustainability concerns in chemical manufacturing. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a critical factor given its use in GMP-compliant processes.

Beyond pharmaceuticals, CAS 108511-98-4 finds niche applications in material science, particularly in designing fluorescent probes and organic semiconductors. The oxazole core’s electron-rich nature enables π-stacking interactions, relevant to OLED technology—a trending topic in renewable energy forums. This dual utility in life sciences and advanced materials underscores its interdisciplinary value, answering search intents such as "oxazole derivatives in optoelectronics".

Regulatory compliance for 1,2-oxazol-4-amine hydrochloride adheres to global standards like REACH and FDA guidelines, ensuring safe handling in industrial settings. While not classified as hazardous under current directives, proper PPE protocols are recommended during handling. Suppliers often provide COA (Certificate of Analysis) documentation, a detail frequently sought in queries like "how to verify chemical purity for research".

In summary, 1,2-Oxazol-4-amine hydrochloride (CAS No. 108511-98-4) exemplifies the convergence of chemical innovation and practical utility. Its expanding role in drug discovery and functional materials positions it as a compound of enduring relevance, meeting both academic and industrial demands. For researchers navigating structure-activity relationships or scalable synthesis routes, this molecule offers a compelling case study in modern chemistry’s evolving landscape.